Ethyl linolenate Ethyl linolenate Ethyl linolenate is a clear colorless liquid. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 1191-41-9
VCID: VC21207900
InChI: InChI=1S/C20H34O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-4-2/h5-6,8-9,11-12H,3-4,7,10,13-19H2,1-2H3/b6-5+,9-8+,12-11+
SMILES: CCC=CCC=CCC=CCCCCCCCC(=O)OCC
Molecular Formula: C20H34O2
Molecular Weight: 306.5 g/mol

Ethyl linolenate

CAS No.: 1191-41-9

Cat. No.: VC21207900

Molecular Formula: C20H34O2

Molecular Weight: 306.5 g/mol

* For research use only. Not for human or veterinary use.

Ethyl linolenate - 1191-41-9

Specification

Description Ethyl linolenate is a clear colorless liquid. (NTP, 1992)
CAS No. 1191-41-9
Molecular Formula C20H34O2
Molecular Weight 306.5 g/mol
IUPAC Name ethyl (9E,12E,15E)-octadeca-9,12,15-trienoate
Standard InChI InChI=1S/C20H34O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-4-2/h5-6,8-9,11-12H,3-4,7,10,13-19H2,1-2H3/b6-5+,9-8+,12-11+
Standard InChI Key JYYFMIOPGOFNPK-XSHSMGBESA-N
Isomeric SMILES CC/C=C/C/C=C/C/C=C/CCCCCCCC(=O)OCC
SMILES CCC=CCC=CCC=CCCCCCCCC(=O)OCC
Canonical SMILES CCC=CCC=CCC=CCCCCCCCC(=O)OCC
Appearance Assay:≥98%A solution in ethanol
Boiling Point 424 °F at 15 mmHg (NTP, 1992)
Flash Point greater than 235 °F (NTP, 1992)

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